Cas no 1260670-74-3 (Ethyl 2-chloro-1H-imidazole-5-carboxylate)

• Product Name: Ethyl 2-chloro-1H-imidazole-5-carboxylate
• CAS No: 1260670-74-3
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• CID: 3163975
• PubChem ID: 72213220
• Update Time: 2025-06-18

Ethyl 2-chloro-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-1H-imidazole-5-carboxylate
• SCHEMBL18626491
• 1260670-74-3
• 833-791-3
• ETHYL2-CHLORO-1H-IMIDAZOLE-5-CARBOXYLATE
• CS-0119662
• DB-416253
• EN300-1724709
• AB72655
• KAC67074

• Inchi： 1S/C6H7ClN2O2/c1-2-11-5(10)4-3-8-6(7)9-4/h3H,2H2,1H3,(H,8,9)
• InChI Key： CJGBKXHTHPXYPP-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=O)OCC)N1

Computed Properties

• Exact Mass: 174.0196052Da
• Monoisotopic Mass: 174.0196052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Ethyl 2-chloro-1H-imidazole-5-carboxylate

Ethyl 2-chloro-1H-imidazole-5-carboxylate (CAS No. 1260670-74-3): An Overview

Ethyl 2-chloro-1H-imidazole-5-carboxylate (CAS No. 1260670-74-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a wide range of biological activities and potential applications in drug development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with Ethyl 2-chloro-1H-imidazole-5-carboxylate.

Chemical Structure and Properties

Ethyl 2-chloro-1H-imidazole-5-carboxylate is an ester derivative of 2-chloroimidazole-5-carboxylic acid. Its molecular formula is C₈H₉ClN₂O₂, and it has a molecular weight of approximately 198.62 g/mol. The compound features a five-membered imidazole ring with a chlorine substituent at the 2-position and an ethyl ester group at the 5-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it highly reactive and suitable for various synthetic transformations.

The imidazole ring in Ethyl 2-chloro-1H-imidazole-5-carboxylate is known for its ability to form hydrogen bonds and coordinate with metal ions, which can be advantageous in designing metalloprotein inhibitors or chelating agents. The chlorine substituent adds electrophilic character to the molecule, enhancing its reactivity in nucleophilic substitution reactions. Additionally, the ethyl ester group can be readily hydrolyzed under basic conditions to yield the corresponding carboxylic acid, providing a convenient route for further functionalization.

Synthesis Methods

The synthesis of Ethyl 2-chloro-1H-imidazole-5-carboxylate has been extensively studied and optimized over the years. One common approach involves the reaction of 2-chloroimidazole with ethyl chloroformate in the presence of a base such as triethylamine or pyridine. This reaction proceeds via an intermediate imidazolium salt, which is then hydrolyzed to form the desired ester product. The overall yield of this method is typically high, making it a preferred route for large-scale production.

Another synthetic route involves the condensation of ethyl cyanoacetate with N-chlorosuccinimide (NCS) followed by cyclization to form the imidazole ring. This method offers good yields and is particularly useful for preparing substituted imidazoles with different functional groups at various positions.

Biological Activities and Applications

Ethyl 2-chloro-1H-imidazole-5-carboxylate has been investigated for its potential biological activities and applications in drug development. One of the key areas of interest is its antimicrobial properties. Studies have shown that compounds containing imidazole moieties are effective against a wide range of bacteria and fungi due to their ability to disrupt cell membrane integrity and inhibit essential enzymes involved in microbial metabolism.

In addition to its antimicrobial activity, Ethyl 2-chloro-1H-imidazole-5-carboxylate has also been explored for its anti-inflammatory properties. Research has demonstrated that imidazole derivatives can modulate the activity of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

The compound's potential as an anticancer agent has also been investigated. Imidazoles have been shown to inhibit various cancer-related pathways, including angiogenesis, cell proliferation, and apoptosis. Specifically, studies have indicated that Ethyl 2-chloro-1H-imidazole-5-carboxylate can induce apoptosis in cancer cells by targeting mitochondrial dysfunction and disrupting redox balance.

Recent Research Advancements

The ongoing research on Ethyl 2-chloro-1H-imidazole-5-carboxylate continues to uncover new insights into its biological activities and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry reported that a series of imidazole derivatives, including Ethyl 2-chloro-1H-imidazole-5-carboxylate, exhibited potent antiviral activity against SARS-CoV-2, the virus responsible for COVID-19. The researchers found that these compounds could inhibit viral replication by interfering with key viral enzymes such as proteases and RNA-dependent RNA polymerases.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of imidazole derivatives as inhibitors of histone deacetylases (HDACs), which are epigenetic regulators implicated in various diseases including cancer and neurodegenerative disorders. The results showed that Ethyl 2-chloro-1H-imidazole-5-carboxylate effectively inhibited HDAC activity in vitro, suggesting its potential as a lead compound for developing novel HDAC inhibitors.

Conclusion

Ethyl 2-chloro-1H-imidazole-5-carboxylate (CAS No. 1260670-74-3) is a promising compound with diverse biological activities and potential applications in drug development. Its unique chemical structure provides a foundation for further synthetic modifications and biological evaluations. Ongoing research continues to expand our understanding of this compound's properties and therapeutic potential, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.